Cas no 2172502-00-8 (5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide)

5-Cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide is a specialized heterocyclic compound featuring a triazole core functionalized with a cyclobutyl group and a carbothioamide moiety. Its structural complexity, including the dimethylaminopropyl side chain, enhances its potential as a versatile intermediate in medicinal chemistry and drug discovery. The presence of the carbothioamide group offers reactivity for further derivatization, while the cyclobutyl substituent may influence steric and electronic properties, potentially improving binding affinity in target interactions. This compound is of interest for applications in developing pharmacologically active molecules, particularly in the synthesis of enzyme inhibitors or receptor modulators. Its well-defined structure ensures reproducibility in research and industrial applications.
5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide structure
2172502-00-8 structure
Product Name:5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide
CAS No:2172502-00-8
MF:C12H21N5S
MW:267.39364027977
CID:6121143
PubChem ID:165765981
Update Time:2025-10-29

5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide
    • 2172502-00-8
    • EN300-1596687
    • 5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
    • Inchi: 1S/C12H21N5S/c1-16(2)7-4-8-17-11(9-5-3-6-9)10(12(13)18)14-15-17/h9H,3-8H2,1-2H3,(H2,13,18)
    • InChI Key: KFMPRQGMHWQVID-UHFFFAOYSA-N
    • SMILES: S=C(C1=C(C2CCC2)N(CCCN(C)C)N=N1)N

Computed Properties

  • Exact Mass: 267.15176686g/mol
  • Monoisotopic Mass: 267.15176686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 92.1Ų

5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1596687-0.05g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
0.05g
$1247.0 2023-06-04
Enamine
EN300-1596687-0.1g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
0.1g
$1307.0 2023-06-04
Enamine
EN300-1596687-0.25g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
0.25g
$1366.0 2023-06-04
Enamine
EN300-1596687-0.5g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
0.5g
$1426.0 2023-06-04
Enamine
EN300-1596687-1.0g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
1g
$1485.0 2023-06-04
Enamine
EN300-1596687-2.5g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
2.5g
$2912.0 2023-06-04
Enamine
EN300-1596687-5.0g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
5g
$4309.0 2023-06-04
Enamine
EN300-1596687-10.0g
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
10g
$6390.0 2023-06-04
Enamine
EN300-1596687-50mg
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
50mg
$1247.0 2023-09-23
Enamine
EN300-1596687-100mg
5-cyclobutyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbothioamide
2172502-00-8
100mg
$1307.0 2023-09-23

5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide Related Literature

Additional information on 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide

5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide: A Comprehensive Overview

The compound 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172502-00-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique triazole and carbothioamide functional groups, presents a fascinating case study for researchers interested in heterocyclic compounds and their applications. The presence of the cyclobutyl ring and the dimethylamino propyl side chain further enhances its structural complexity, making it a subject of ongoing scientific exploration.

One of the most intriguing aspects of 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide is its potential role in the development of novel therapeutic agents. The 1,2,3-triazole moiety, in particular, is known for its bioisosteric properties, often serving as a surrogate for amide bonds in drug design. This feature, combined with the carbothioamide group, which can participate in hydrogen bonding and metal coordination, suggests that this compound could be a valuable scaffold for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and antimicrobial activity, areas that are currently at the forefront of pharmaceutical research.

From a synthetic chemistry perspective, the preparation of 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide involves a series of carefully optimized steps. The click chemistry approach, which utilizes copper-catalyzed azide-alkyne cycloaddition (CuAAC), is often employed to construct the 1,2,3-triazole core. Subsequent functionalization with the cyclobutyl and dimethylamino propyl groups requires precise control over reaction conditions to ensure high yield and purity. The final introduction of the carbothioamide moiety typically involves the reaction of the corresponding nitrile with hydrogen sulfide or a suitable thionating agent. These synthetic challenges make the compound a valuable subject for methodological studies in organic chemistry.

The physicochemical properties of 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide are equally noteworthy. The compound exhibits moderate solubility in polar organic solvents, which is attributed to the presence of both hydrophobic (cyclobutyl) and hydrophilic (dimethylamino and carbothioamide) regions. Its logP value, a critical parameter in drug design, suggests a balanced partition between aqueous and lipid phases, making it potentially suitable for oral bioavailability. Spectroscopic characterization, including NMR and mass spectrometry, reveals distinct signals for each functional group, providing a robust analytical fingerprint for quality control purposes.

In the context of current research trends, 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide aligns with several hot topics in chemical biology. The growing interest in targeted protein degradation and PROTACs (Proteolysis Targeting Chimeras) has spurred investigations into novel heterocyclic scaffolds that can serve as warheads or linkers. Similarly, the resurgence of antibiotic discovery programs has led researchers to explore unconventional chemical spaces, where compounds like this triazole-carbothioamide hybrid could play a pivotal role. These connections to cutting-edge research areas enhance the compound's relevance and visibility in scientific literature.

From a commercial perspective, 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide represents a niche but important segment of the fine chemicals market. Its CAS number (2172502-00-8) serves as a unique identifier for procurement and regulatory purposes. While not yet widely available from major suppliers, the compound is typically offered by specialized manufacturers catering to medicinal chemistry and pharmaceutical research. The pricing reflects its complex synthesis and the value it brings to early-stage drug discovery programs. Market analysts note a gradual increase in demand for such structurally sophisticated building blocks, driven by the pharmaceutical industry's need for novel chemical entities.

Looking ahead, the future prospects for 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide appear promising. As computational methods like AI-driven drug design become more sophisticated, the ability to predict and optimize the biological activity of such compounds will improve significantly. This could lead to more efficient exploration of its therapeutic potential and possibly the identification of specific protein targets. Additionally, advances in synthetic methodology may make the production of this and related triazole-carbothioamide derivatives more scalable, facilitating their broader adoption in research and development.

In conclusion, 5-cyclobutyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172502-00-8) stands as a compelling example of modern heterocyclic chemistry with significant potential in drug discovery. Its unique structural features, combined with emerging applications in cutting-edge research areas, make it a compound worthy of continued investigation. As the scientific community delves deeper into its properties and possible uses, we can anticipate new insights that may translate into valuable therapeutic innovations.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd